Cas no 35588-68-2 (Methyl 3-bromocrotonate)

• Product Name: Methyl 3-bromocrotonate
• CAS No: 35588-68-2
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 2941200
• Update Time: 2023-08-10

Methyl 3-bromocrotonate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromocrotonate
• Methyl 3-bromocrotonate

• Inchi： 1S/C5H7BrO2/c1-4(6)3-5(7)8-2/h3H,1-2H3/b4-3-
• InChI Key： JPLHFWSHCZVVDR-ARJAWSKDSA-N
• SMILES： Br/C(/C)=C\C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3